Cas no 28028-86-6 (Propanedioic acid,2-[(2E)-3-phenyl-2-propen-1-ylidene]-)

• Product Name: Propanedioic acid,2-[(2E)-3-phenyl-2-propen-1-ylidene]-
• CAS No: 28028-86-6
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 285999
• PubChem ID: 822797
• Update Time: 2025-04-19

Propanedioic acid,2-[(2E)-3-phenyl-2-propen-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[(2E)-3-phenyl-2-propen-1-ylidene]-
• (E)-2-(3-phenylallylidene)malonic acid
• Malonicacid, cinnamylidene-, (E)- (8CI)
• Propanedioic acid,(3-phenyl-2-propenylidene)-, (E)- (9CI)
• 2-(3-Phenyl-2-propenylidene)malonic acid
• Malonic acid, cinnamylidene-, (E)-
• NSC28053
• 2-[(E)-3-phenylprop-2-enylidene]propanedioic acid
• NSC624483
• 2-(3-Phenylallylidene)malonic acid
• Cinnamalmalonic acid
• Propanedioic acid, (3-phenyl-2-propenylidene)-
• NSC-624483
• BS-23501
• Cinnamylidenemalonic acid
• CHEMBL2387750
• NSC 28053
• BLPUXJIIRIWMSQ-QPJJXVBHSA-N
• CS-0206295
• 4472-92-8
• EINECS 224-746-3
• NSC-28053
• SCHEMBL1614744
• 2-[(2E)-3-Phenyl-2-propenylidene]malonic acid #
• MFCD00014345
• AKOS000276929
• Malonic acid, cinnamylidene-
• 28028-86-6
• AG-207/12508005
• A872473
• Cinnamylidenmalonsaure
• A827497
• 2-[(2E)-3-phenylprop-2-en-1-ylidene]propanedioic acid

• MDL： MFCD00014345
• Inchi： 1S/C12H10O4/c13-11(14)10(12(15)16)8-4-7-9-5-2-1-3-6-9/h1-8H,(H,13,14)(H,15,16)/b7-4+
• InChI Key： BLPUXJIIRIWMSQ-QPJJXVBHSA-N
• SMILES： OC(/C(/C(=O)O)=C\C=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.0579
• Monoisotopic Mass: 218.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 3.4

Experimental Properties

• PSA: 74.6